Cas no 2228165-90-8 (3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228165-90-8
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 5888774
• PubChem ID: 165850616
• Update Time: 2025-10-19

3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1989805
• [3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropyl]methanamine
• 2228165-90-8

• Inchi： 1S/C13H19NO2S/c1-13(2)11(8-14)12(13)9-4-6-10(7-5-9)17(3,15)16/h4-7,11-12H,8,14H2,1-3H3
• InChI Key： JYAFZFHLBOJQNT-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C(CN)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine

Introduction to 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228165-90-8)

3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2228165-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a dimethylcyclopropyl moiety linked to an aminomethane group, further substituted with a 4-methanesulfonylphenyl group. The intricate arrangement of these functional groups imparts distinct chemical and pharmacological properties, making it a subject of interest for the development of novel therapeutic agents.

The dimethylcyclopropyl core is particularly noteworthy due to its rigid three-membered ring structure, which can influence the compound's conformational flexibility and interactions with biological targets. This structural motif has been explored in various drug candidates, where its stability and spatial constraints contribute to selective binding affinities. In contrast, the 4-methanesulfonylphenyl substituent introduces a polar, electron-withdrawing group that can modulate the compound's solubility, reactivity, and interaction with biological receptors. The presence of an aminomethane group further enhances the compound's potential for hydrogen bonding and ionic interactions, which are critical for drug-receptor recognition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the combination of the dimethylcyclopropyl and 4-methanesulfonylphenyl groups may facilitate specific interactions with proteins involved in metabolic pathways or signal transduction processes. For instance, computational simulations have indicated potential binding pockets in enzymes such as cytochrome P450 monooxygenases or ATP-binding cassette transporters, which are key targets in drug discovery efforts.

In the realm of medicinal chemistry, the synthesis of analogs derived from 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine has been a focus of numerous research endeavors. By modifying either the dimethylcyclopropyl or 4-methanesulfonylphenyl moiety, chemists aim to optimize pharmacokinetic properties such as bioavailability, metabolic stability, and selectivity. Notably, modifications to the aromatic ring of the 4-methanesulfonylphenyl group have shown promise in enhancing binding affinities to certain therapeutic targets while minimizing off-target effects.

The pharmacological profile of this compound is further illuminated by preclinical studies that have explored its potential in modulating biological pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. While these studies are still in early stages, preliminary results suggest that derivatives of 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine may exhibit inhibitory effects on key enzymes or receptors implicated in these conditions. For example, researchers have observed promising activity against certain kinases or proteases known to play roles in tumor progression.

The synthetic approach to obtaining 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies often include cyclization reactions to form the cyclopropyl ring followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have also enabled more efficient routes to this compound without compromising structural integrity.

The role of analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is indispensable in characterizing this complex molecule. These tools provide detailed insights into its molecular structure and purity profile, ensuring that subsequent pharmacological evaluations are conducted on well-defined samples. Additionally, high-performance liquid chromatography (HPLC) is commonly employed for purification and quality control purposes.

As research progresses, collaborations between synthetic chemists and biochemists are becoming increasingly vital for translating laboratory findings into tangible therapeutic benefits. The integration of high-throughput screening (HTS) technologies allows for rapid evaluation of large libraries derived from compounds like 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine, enabling faster identification of lead candidates with desirable pharmacological properties.

The environmental impact of synthesizing such specialized compounds must also be considered. Green chemistry principles are being increasingly adopted to minimize waste generation and reduce reliance on hazardous reagents without compromising efficiency or yield. Sustainable solvent systems and catalytic methods are being explored as part of these efforts toward more environmentally responsible drug development practices.

In conclusion,3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228165-90-8) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents with tailored biological activities. Its unique combination of functional groups offers opportunities for innovation across multiple disease areas while posing challenges that require interdisciplinary collaboration between chemists from various subdisciplines including organic synthesis,medicinal chemistry,and chemical biology.